Calcium 2-hydroxy-4-(methylthio)butanoate
Overview
Description
Calcium 2-hydroxy-4-(methylthio)butanoate is an active endogenous metabolite . It is also known by other names such as Calcium bis(2-hydroxy-4-(methylthio)butyrate), 2-Hydroxy-4-(methylthio)butyric acid calcium salt, and Calcium 2-hydroxy-4-(methylthio)butyrate .
Molecular Structure Analysis
The molecular formula of this compound is C10H18CaO6S2 . The IUPAC name is calcium;2-hydroxy-4-methylsulfanylbutanoate . The InChI and Canonical SMILES are also provided .Physical And Chemical Properties Analysis
The molecular weight of this compound is 338.5 g/mol . More specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Synthesis and Characterization
Calcium 2-hydroxy-4-(methylthio)butanoate (MHA-Ca) is notable for its role in compound α-ketoacid tablets, aiding in preventing amino acid deficiency and improving metabolic disorders. It's particularly beneficial in treating renal failure and secondary hyperparathyroidism. Additionally, MHA-Ca serves as a vital intermediate in organic synthesis, drug synthesis, and biological synthesis. Various synthesis methods, including hydrolyzation of cyanhydrin and ketol oxidation, have been explored for MHA-Ca and its derivatives (Shi, 2009).
Nutritional and Biological Significance
2-Hydroxy-4-(methylthio) butanoic acid (HMB) is identified as a natural precursor to methionine in chicks, crucial for their growth and health. It's synthesized through a biochemical pathway involving 5'-deoxy-5'-methylthioadenosine (MTA), highlighting its significance in poultry nutrition (Dibner et al., 1990).
Application in Animal Nutrition
MHA-Ca shows promise in improving splanchnic amino acid metabolism and essential amino acid mobilization in dairy cows. Studies indicate its potential to enhance milk fat content and overall metabolic status in postpartum cows (Dalbach et al., 2011). Additionally, HMTBA, a derivative of MHA-Ca, can bolster intestinal barrier function, offering antioxidants such as taurine and glutathione, which are beneficial for animal health (Martín-Venegas et al., 2013). Moreover, MHA-Ca and its derivatives like HMTBA have been shown to enhance the intestinal antioxidative capacity in broiler chickens, indicating their role in promoting healthy intestinal development (Guo-wei, 2012).
Metabolic Pathways and Conversion
The intestinal conversion of HMTBA, another derivative of MHA-Ca, has been studied extensively. It involves stereospecific oxidation and transamination to L-methionine, indicating the role of the intestinal epithelium in its utilization as a dietary methionine source (Martín-Venegas et al., 2011).
Industrial Applications
In the field of industrial microbiology and biotechnology, MHA-Ca and its derivatives have been used innovatively. For instance, nitrilase immobilization on bioinspired silica for efficient synthesis of MHA-Ca from its nitrile precursor showcases its potential in industrial-scale applications (Jin et al., 2016).
Mechanism of Action
Target of Action
Calcium 2-Hydroxy-4-(Methylthio)Butanoate, also known as 2-Hydroxy-4-(methylthio)butyric acid calcium salt, is an endogenous metabolite . It is structurally related to the amino acid methionine . The compound’s primary targets are metabolic enzymes and proteases .
Mode of Action
This compound is a methionine analogue that was initially developed as a precursor in milk protein synthesis . In the rumen environment, it can be absorbed and converted to methionine, becoming a source of this essential amino acid . It is transported in the intestinal epithelium by the monocarboxylate transporter 1 , after which its biological utilization relies on its conversion to L-Methionine .
Biochemical Pathways
The compound follows the same catabolic pathways as methionine . It has been shown to reduce the shift to the alternate biohydrogenation pathway and maintain higher milk fat yield in high-producing cows fed diets lower in fiber and higher in unsaturated fatty acids .
Pharmacokinetics
The pharmacokinetics of amino acids and their integration in the metabolic pathways are well established . The compound is absorbed very rapidly in the gastrointestinal tract . The simultaneous increases in the levels of the ketoacids and the corresponding amino acids show that the ketoacids are transaminated very rapidly . Due to the physiological utilization pathways of ketoacids in the body, it is likely that exogenously supplied ketoacids are very rapidly integrated into the metabolic cycles .
Result of Action
The main effect of this compound, as described in the literature, is the improvement of milk fat production, especially in cows at high dietary risk (high-starch and low-fiber diets) of milk fat depression (MFD) syndrome . Subsequent studies have indicated that it leads to an increase in the production and concentration of milk fat .
Action Environment
The action of this compound is influenced by the rumen environment. In the rumen environment, it can be absorbed and converted to methionine, becoming a source of this essential amino acid . The compound is also influenced by dietary factors, such as the amount of starch and fiber in the diet .
Safety and Hazards
properties
IUPAC Name |
calcium;2-hydroxy-4-methylsulfanylbutanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C5H10O3S.Ca/c2*1-9-3-2-4(6)5(7)8;/h2*4,6H,2-3H2,1H3,(H,7,8);/q;;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABRVDWASZFDIEH-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCC(C(=O)[O-])O.CSCCC(C(=O)[O-])O.[Ca+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18CaO6S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
583-91-5 (Parent) | |
Record name | Methioninehydroxyanalog calcium | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004857447 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Butanoic acid, 2-hydroxy-4-(methylthio)-, calcium salt | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014676916 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID80919308 | |
Record name | 2-Hydroxy-4-(methylthio)-butanoic acid calcium salt (2:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80919308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
338.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4857-44-7, 14676-91-6 | |
Record name | Methioninehydroxyanalog calcium | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004857447 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Butanoic acid, 2-hydroxy-4-(methylthio)-, calcium salt | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014676916 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Hydroxy-4-(methylthio)-butanoic acid calcium salt (2:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80919308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Calcium bis(2-hydroxy-4-(methylthio)butyrate) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.141 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DESMENINOL CALCIUM | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1VK0YS654L | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.